Cas no 55224-05-0 (Davercin)

• Product Name: Davercin
• CAS No: 55224-05-0
• MF: C₃₈H₆₅NO₁₄
• MW: 759.921013593674
• MDL: MFCD28348360
• CID: 56717
• PubChem ID: 10033072
• Update Time: 2025-04-18

Davercin Chemical and Physical Properties

Names and Identifiers

• Davercin
• Erythromycin A cyclic 11,12-carbonate
• (1R,2R,5R,6S,7S,9R,11R,13R,14R)-8-[(2S,3R,4S,6R)-4-Dimethylamino-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-9-hydroxy-6-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-1,5,7,9,11,13-hexamethyl-3,15,17-trioxabicyclo[12.3.0]heptadecane-4,12,16-trione
• ERYTHROMYCIN CYCLOCARBONATE
• Carbonato ciclico de eritromicina a
• CWE
• Cykliczny weglan erytromycyny a
• Cykliczny weglan erytromycyny A [polish]
• Dravercin
• Eritromicina A carbonato
• Eritromicina A carbonato [spanish]
• Erythromycin A 11,12-carbonate
• Erythromycin cyclic carbonate
• (2R,5R,6S,7S,9R,11R,13R,14R)-8-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-et
• Erythromycin, cyclic 11,12-carbonate
• 4H3125L82R
• CHEMBL4788726
• Erythromycin A cyclic carbonate
• 55224-05-0
• HY-100584
• UNII-4H3125L82R
• (3aR,4R,7R,8S,9S,10R,11R,13R,15R,15aR)-10-(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-ethyl-11-hydroxy-8-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-3a,7,9,11,13,15-hexamethyldecahydro-6H-[1,3]dioxolo[4,5-c][1]oxacyclotetradecine-2,6,14(7H)-trione
• CHEBI:135881
• Carbonato ciclico de eritromicina A [Spanish]
• s7550
• ERYTHROMYCIN CYCLOCARBONATE [WHO-DD]
• AKOS037515854
• NCGC00386404-01
• (3aR,4R,7R,8S,9S,10R,11R,13R,15R,15aR)-10-{[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy}-4-ethyl-11-hydroxy-8-{[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy}-3a,7,9,11,13,15-hexamethyl-tetradecahydro-[1,3]dioxolo[4,5-c]oxacyclotetradecane-2,6,14-trione
• (3aR,4R,7R,8S,9S,10R,11R,13R,15R,15aR)-10-(((2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-ethyl-11-hydroxy-8-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-3a,7,9,11,13,15-hexamethyloctahy
• (1R,2R,5R,6S,7S,8R,9R,11R,13R,14R)-8-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-9-hydroxy-6-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-1,5,7,9,11,13-hexamethyl-3,15,17-trioxabicyclo[12.3.0]heptadecane-4,12,16-trione
• 11054-95-8
• CS-6076
• CCG-270443
• DTXSID801031707
• Q27259580
• cyclic 11,12-erythromycin A carbonate
• Erythromycin Cyclocarbonate?
• DA-52325
• 4H-1,3-Dioxolo[4,5-c]oxacyclotetradecin, erythromycin deriv.; Davercin; Erythromycin A 11,12-carbonate; Erythromycin A cyclic 11,12-carbonate; Erythromycin cyclic carbonate

• MDL： MFCD28348360
• Inchi： 1S/C38H65NO14/c1-14-25-38(10)32(52-35(44)53-38)20(4)27(40)18(2)16-36(8,45)31(51-34-28(41)24(39(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-37(9,46-13)30(42)23(7)48-26/h18-26,28-32,34,41-42,45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30+,31-,32-,34+,36-,37-,38-/m1/s1
• InChI Key： NKLGIWNNVDPGCA-ZDYKNUMJSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)C([C@H](C)[C@@H]2[C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)OC(=O)O2)=O)O

Computed Properties

• Exact Mass: 759.44100
• Monoisotopic Mass: 759.441
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 53
• Rotatable Bond Count: 7
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 189

Experimental Properties

• Color/Form: No data available
• Density: 1.22
• Melting Point: No data available
• Boiling Point: 859.8°C at 760 mmHg
• Flash Point: 473.8±34.3 °C
• Refractive Index: 1.534
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 50 mg/mL(65.80 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 188.98000
• LogP: 2.96780

Davercin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides
• Other Chemical Reagents